Cas no 1807139-52-1 (3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol
• CAS No: 1807139-52-1
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4897377
• Update Time: 2025-06-10

3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol

• Inchi： 1S/C8H8F2N2O3/c1-4-7(8(9)10)5(3-13)6(2-11-4)12(14)15/h2,8,13H,3H2,1H3
• InChI Key： IVEYERWRMZQVAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1CO)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol

Comprehensive Overview of 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol (CAS No. 1807139-52-1)

3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol (CAS No. 1807139-52-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, a nitro group, and a hydroxymethyl substituent, making it a versatile intermediate for synthetic chemistry. Its molecular structure, C₈H₈F₂N₂O₃, highlights its potential for further derivatization, particularly in the development of novel bioactive molecules.

The growing interest in fluorinated compounds and nitroaromatics has positioned 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol as a subject of extensive study. Researchers are particularly intrigued by its potential role in drug discovery, where fluorinated pyridines are increasingly valued for their metabolic stability and bioavailability. Additionally, the nitro group in this compound offers opportunities for further chemical transformations, such as reduction to amines or cyclization reactions, which are critical in medicinal chemistry.

In agrochemical applications, 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol is explored for its potential as a precursor to crop protection agents. The difluoromethyl group is known to enhance the lipophilicity and bioactivity of molecules, making it a valuable feature in the design of herbicides and fungicides. Recent trends in sustainable agriculture have spurred demand for innovative chemical solutions, and this compound aligns well with the industry's focus on environmentally friendly and high-efficacy formulations.

From a synthetic perspective, the preparation of 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps may include electrophilic aromatic substitution, nitration, and hydroxymethylation, each requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are typically employed for characterization, ensuring the compound meets the stringent standards required for research and industrial use.

The compound's relevance is further underscored by its alignment with current trends in green chemistry and sustainable synthesis. Researchers are actively investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production. This focus on sustainability resonates with broader societal concerns about climate change and resource conservation, making 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol a timely topic for discussion in scientific circles.

In summary, 3-(Difluoromethyl)-2-methyl-5-nitropyridine-4-methanol (CAS No. 1807139-52-1) represents a compelling example of modern chemical innovation. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science highlight its importance as a research tool. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.